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Compound of Interest

Compound Name: Pyrrobutamine

Cat. No.: B1217169 Get Quote

Essential Safety and Handling Guide for
Pyrrobutamine
Disclaimer: A specific Safety Data Sheet (SDS) for Pyrrobutamine (CAS 91-82-7) was not

readily available in the public domain at the time of this writing. The following information is a

compilation of general best practices for handling chemical compounds of a similar nature and

should be supplemented by consulting with a qualified safety professional and the specific

supplier's product information. This guide is intended for researchers, scientists, and drug

development professionals.

Immediate Safety and Logistical Information
Pyrrobutamine is a chemical compound that requires careful handling to minimize health and

safety risks in a laboratory setting. Adherence to proper personal protective equipment (PPE)

protocols, storage, and disposal procedures is essential.

Personal Protective Equipment (PPE)
When handling Pyrrobutamine, the following personal protective equipment should be worn to

ensure personal safety:

Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against

splashes.
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Skin Protection:

Gloves: Wear chemically resistant gloves (e.g., nitrile, neoprene).

Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.

Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume

hood, to avoid inhalation of any dust or vapors.

Storage and Handling
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.

Handling:

Avoid contact with eyes, skin, and clothing.

Avoid breathing dust or vapors.

Wash hands thoroughly after handling.

Use only in a chemical fume hood.

Emergency Procedures
In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

In Case of Skin Contact: Immediately wash skin with soap and plenty of water. Remove

contaminated clothing and shoes. Get medical attention if irritation develops.

In Case of Inhalation: Remove from exposure and move to fresh air immediately. If not

breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical

attention.

In Case of Ingestion: Do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Rinse mouth with water. Get medical attention immediately.
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Disposal Plan
Dispose of Pyrrobutamine and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. It is recommended to use a licensed

professional waste disposal service to dispose of this material.

Quantitative Data
Property Value Source

Molecular Formula C₂₀H₂₂ClN
Santa Cruz Biotechnology,

PubChem

Molecular Weight 311.85 g/mol
Santa Cruz Biotechnology,

PubChem

CAS Number 91-82-7
Santa Cruz Biotechnology,

PubChem

Note: Further quantitative data such as specific toxicity, flammability, and reactivity were not

available in a dedicated SDS for Pyrrobutamine.

Experimental Protocols
Detailed experimental protocols involving Pyrrobutamine should be designed and reviewed by

qualified personnel. A thorough risk assessment should be conducted before any new

procedure is undertaken. This assessment should consider the potential hazards of

Pyrrobutamine and any other reagents, intermediates, or products involved in the process.
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Caption: Workflow for the safe handling of Pyrrobutamine.
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To cite this document: BenchChem. [Personal protective equipment for handling
Pyrrobutamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217169#personal-protective-equipment-for-
handling-pyrrobutamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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